Cas no 2411323-34-5 (4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one)

• Product Name: 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one
• CAS No: 2411323-34-5
• MF: C₁₆H₂₁FN₂O₂
• MW: 292.348547697067
• CID: 5931086
• PubChem ID: 165767885
• Update Time: 2025-06-23

4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one
• Z1610717106
• EN300-26586657
• 2411323-34-5
• 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one

• Inchi： 1S/C16H21FN2O2/c1-18(2)10-3-4-15(20)19-11-9-16(21,12-19)13-5-7-14(17)8-6-13/h3-8,21H,9-12H2,1-2H3/b4-3+
• InChI Key： IVISYZKSTUSYQT-ONEGZZNKSA-N
• SMILES： FC1C=CC(=CC=1)C1(CN(C(/C=C/CN(C)C)=O)CC1)O

Computed Properties

• Exact Mass: 292.15870608g/mol
• Monoisotopic Mass: 292.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one

Introduction to 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one (CAS No. 2411323-34-5)

4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2411323-34-5, belongs to a class of molecules that exhibit promise in modulating various biological pathways, making it a subject of intense research interest.

The molecular structure of 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a dimethylamino group at the fourth position of the butenone backbone enhances its ability to interact with biological targets, while the hydroxy and fluorophenyl substituents at the third position of the pyrrolidine ring introduce additional layers of complexity and specificity. These structural elements are critical in determining the compound's pharmacological profile and its potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel molecules that can selectively target specific disease pathways. The compound 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one has emerged as a promising candidate in this endeavor, particularly in the context of oncology and neurodegenerative diseases. Its ability to modulate key enzymes and receptors involved in these conditions has made it a focal point for medicinal chemists seeking to develop next-generation therapeutics.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play a crucial role in cancer progression. Studies have indicated that the fluorophenyl moiety can interact with hydrophobic pockets of target enzymes, thereby disrupting their function. Additionally, the hydroxy group provides a site for hydrogen bonding interactions, further enhancing binding affinity. These features make 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one an attractive scaffold for structure-based drug design.

The pharmaceutical industry has been particularly keen on exploring compounds that can cross the blood-brain barrier (BBB), as many neurological disorders are difficult to treat due to this barrier's restrictive nature. The structural features of 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one, including its relatively small size and lipophilic properties, make it a candidate for BBB penetration. This characteristic is essential for developing treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one with high accuracy. These computational tools have been instrumental in identifying key interactions between the compound and its target proteins, providing valuable insights for medicinal chemists. By leveraging these technologies, researchers can optimize the structure of the compound to enhance its potency and selectivity.

In vitro studies have demonstrated that 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one exhibits significant activity against several cancer cell lines. The compound has shown particular promise in inhibiting kinases that are overexpressed in tumors, leading to reduced cell proliferation and induced apoptosis. These findings have prompted further investigation into its potential as a monotherapy or adjunctive therapy in cancer treatment regimens.

The synthesis of 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yl]but-2-en-1-one presents unique challenges due to its complex structural framework. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrrolidine core and introducing the necessary functional groups with high efficiency.

As research continues to uncover new therapeutic applications for 4-(Dimethylamino)-1-[3-(4-fluorophenyl)-3-hydroxypyrrolidin-1-yb-butb2enb11one, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory discoveries into clinical trials, bringing novel treatments to patients who suffer from debilitating diseases faster than traditional research models would allow.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However, compounds like CAS No. 24b11b32b13b23b34b53, with their multifaceted structural features, offer hope for overcoming these challenges. By carefully optimizing their design based on insights from structural biology and computational modeling, researchers can develop molecules that are both potent and selective.

In conclusion,CAS No.b24b11b32b13b23b34b53 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development into novel therapeutics aimed at treating cancer,bneurodegenerative diseases,and other challenging conditions.bThe ongoing research into this compound underscores its importance as a tool for scientific discovery,and highlights.bthe broader efforts within.bthe pharmaceutical industry.to develop innovative solutions.bto pressing health.bissues.b